Cas no 19740-00-2 (Benzeneoctadecanoicacid)

• Product Name: Benzeneoctadecanoicacid
• CAS No: 19740-00-2
• MF: C₂₄H₄₀O₂
• MW: 360.573207855225
• CID: 161498
• PubChem ID: 88219
• Update Time: 2025-04-19

Benzeneoctadecanoicacid Chemical and Physical Properties

Names and Identifiers

• Benzeneoctadecanoicacid
• 18-Phenyl octadecanoic acidneat
• 18-PHENYLOCTADECANOIC ACID
• 18-phenyl-octadecanoic acid
• 18-Phenyl-octadecansaeure
• EINECS 248-059-3
• Octadecanoic acid,phenyl
• Phenylstearic acid
• 18-Phenyloctadecanoic acid, 98+%
• Phenyloctadecanoic acid
• Octadecanoic acid, phenyl-
• AI3-11543
• 26854-48-8
• MFCD00060839
• DTXSID1066522
• Benzeneoctadecanoic acid
• 18-PHENYLOCTADECANOICACID
• SCHEMBL1290374
• FT-0750470
• 19740-00-2

• Inchi： 1S/C24H40O2/c25-24(26)22-18-13-11-9-7-5-3-1-2-4-6-8-10-12-15-19-23-20-16-14-17-21-23/h14,16-17,20-21H,1-13,15,18-19,22H2,(H,25,26)
• InChI Key： FVNFTAQJARARPD-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 360.30300
• Monoisotopic Mass: 360.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.946
• Boiling Point: 492.3 ºC
• Flash Point: 388.8 ºC
• Refractive Index: 1.497
• PSA: 37.30000
• LogP: 7.55530
• Solubility: Not determined

Benzeneoctadecanoicacid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids